Cas no 1807110-62-8 (2,5-Bis(trifluoromethyl)-4-formylbenzamide)

• Product Name: 2,5-Bis(trifluoromethyl)-4-formylbenzamide
• CAS No: 1807110-62-8
• MF: C₁₀H₅F₆NO₂
• MW: 285.142623662949
• CID: 4964042
• Update Time: 2025-06-08

2,5-Bis(trifluoromethyl)-4-formylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-4-formylbenzamide

• Inchi： 1S/C10H5F6NO2/c11-9(12,13)6-2-5(8(17)19)7(10(14,15)16)1-4(6)3-18/h1-3H,(H2,17,19)
• InChI Key： DASZBTIOQBFZNA-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=O)C(C(F)(F)F)=CC=1C(N)=O)(F)F

Computed Properties

• Exact Mass: 285.02244737 g/mol
• Monoisotopic Mass: 285.02244737 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 60.2
• Molecular Weight: 285.14

Additional information on 2,5-Bis(trifluoromethyl)-4-formylbenzamide

Introduction to 2,5-Bis(trifluoromethyl)-4-formylbenzamide (CAS No. 1807110-62-8)

2,5-Bis(trifluoromethyl)-4-formylbenzamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural features and potential biological activities. With the CAS number 1807110-62-8, this compound represents a derivative of benzamide, characterized by the presence of two trifluoromethyl groups at the 2- and 5-positions of the benzene ring, and a formyl group at the 4-position. Such structural motifs are often employed to enhance metabolic stability, lipophilicity, and binding affinity, making this molecule a promising candidate for further investigation in drug discovery.

The significance of 2,5-Bis(trifluoromethyl)-4-formylbenzamide lies in its potential applications as an intermediate in the synthesis of more complex pharmacophores. The trifluoromethyl group is a well-documented pharmacophore that can modulate the electronic properties of adjacent functional groups, thereby influencing both the reactivity and bioactivity of a molecule. In particular, trifluoromethyl-substituted compounds have been shown to exhibit improved pharmacokinetic profiles, including increased binding affinity to biological targets and prolonged half-life in vivo.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of 2,5-Bis(trifluoromethyl)-4-formylbenzamide with greater accuracy. These studies suggest that the compound may exhibit inhibitory properties against certain enzymes and receptors involved in inflammatory pathways, making it a potential lead for the development of novel therapeutic agents. For instance, preliminary docking studies have indicated that this molecule could interact with enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are key players in the inflammatory response.

The formyl group present in 2,5-Bis(trifluoromethyl)-4-formylbenzamide also provides opportunities for further chemical modification. Functionalization at this site can lead to the introduction of additional pharmacophoric elements or linkers, enabling the design of hybrid molecules with tailored biological activities. This versatility makes 2,5-Bis(trifluoromethyl)-4-formylbenzamide a valuable scaffold for medicinal chemists seeking to develop innovative treatments for various diseases.

In addition to its pharmaceutical potential, 2,5-Bis(trifluoromethyl)-4-formylbenzamide has shown promise in materials science applications. The electron-withdrawing nature of the trifluoromethyl groups can influence the electronic properties of conjugated systems, making this compound a candidate for use in organic electronics or as a precursor for liquid crystal displays (LCDs). Furthermore, its stability under various conditions suggests that it may be suitable for industrial applications where thermal and chemical resistance are critical.

The synthesis of 2,5-Bis(trifluoromethyl)-4-formylbenzamide typically involves multi-step organic reactions, starting from commercially available precursors such as trifluorobenzaldehyde and benzoic acid derivatives. Advanced synthetic techniques, including cross-coupling reactions and formylation processes, are often employed to achieve high yields and purity. The optimization of these synthetic routes is essential for large-scale production and further exploration of this compound's applications.

From a regulatory perspective, 2,5-Bis(trifluoromethyl)-4-formylbenzamide does not fall under any restricted categories or require special handling under current guidelines. However, researchers must adhere to standard laboratory practices to ensure safety during handling and experimentation. As with any chemical compound used in research or industrial settings, proper documentation and adherence to Good Manufacturing Practices (GMP) are recommended.

The future prospects for 2,5-Bis(trifluoromethyl)-4-formylbenzamide appear promising as ongoing research continues to uncover new applications and derivatives. Collaborative efforts between academic institutions and pharmaceutical companies could accelerate the development of novel therapeutics based on this scaffold. Additionally, advancements in green chemistry may provide more sustainable synthetic routes for producing 2,5-Bis(trifluoromethyl)-4-formylbenzamide, reducing environmental impact while maintaining high efficiency.

In conclusion, 2 , 5 - Bis ( trif luoro methyl ) - 4 - form ylbe nz am ide ( C A S N o . 1 8 0 7 1 1 0 - 6 2 - 8 ) represents a versatile compound with significant potential in pharmaceuticals , materials science , and beyond . Its unique structural features , coupled with recent advances in computational modeling and synthetic chemistry , position it as a valuable asset for researchers seeking innovative solutions across multiple disciplines . As further studies continue to elucidate its properties and applications , this molecule is poised to make meaningful contributions to science and industry .